Cas no 2227858-73-1 ((1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2227858-73-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5993372
• PubChem ID: 96635767
• Update Time: 2025-05-19

(1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol
• 2227858-73-1
• EN300-1759779

• Inchi： 1S/C8H12N2O/c1-6-7(8(11)5-9)3-2-4-10-6/h2-4,8,11H,5,9H2,1H3/t8-/m1/s1
• InChI Key： VFKZLUPADXRCTQ-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol

(1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol (CAS No. 2227858-73-1): An Overview of a Promising Compound in Medicinal Chemistry

(1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol (CAS No. 2227858-73-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as AMMP for brevity, is characterized by its unique structural features, including a chiral center and a substituted pyridine ring. These attributes make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol consists of an amino group, a chiral carbon, and a 2-methylpyridine moiety. The presence of the chiral center imparts enantiomeric selectivity, which is crucial in pharmaceutical research as different enantiomers can exhibit distinct biological activities and pharmacokinetic properties. The 2-methylpyridine ring, on the other hand, contributes to the compound's lipophilicity and potential binding affinity to specific protein targets.

Recent studies have highlighted the potential of (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate certain neurotransmitter systems, potentially offering neuroprotective effects. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key players in conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective properties, (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with specific signaling pathways. For instance, it has been reported to downregulate the expression of oncogenic proteins such as c-Myc and Bcl-2, which are often overexpressed in various types of cancer. These findings suggest that (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol could be a valuable lead compound for developing novel anticancer agents.

The pharmacokinetic profile of (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol is another important aspect that has been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile in animal models supports its potential for clinical translation.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (1S)-2-amino-1-(2-methylpyridin-3-yl)ethan-1-ol. These trials are focusing on various indications, including neurodegenerative diseases and cancer. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials aim to provide more detailed insights into the compound's efficacy and optimal dosing regimens.

In conclusion, (1S)-2-amino-1-(2-methylpyridin-3-y l)ethan - 1 - ol (CAS No . 2 2 7858 - 73 - 1) strong > represents a promising compound in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further research and development . As more data from ongoing clinical trials become available , it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases . p >